rac-(5R,6S)-5-amino-6-cyclopropylpiperidin-2-one hydrochloride, trans
Description
Synthesis Analysis
The synthesis of such compounds often involves multicomponent reactions (MCRs) that are catalyzed by group 4–8 transition metals . These MCRs can be categorized based on the substrate components used to generate the cyclized product, as well as on common mechanistic features between the catalyst systems .Molecular Structure Analysis
The molecular structure of this compound is complex. The IUPAC name is (5R,6S)-5-(aminomethyl)-1-cyclopropyl-6-(1-methyl-1H-imidazol-2-yl)piperidin-2-one . The InChI code is 1S/C13H20N4O/c1-16-7-6-15-13(16)12-9(8-14)2-5-11(18)17(12)10-3-4-10/h6-7,9-10,12H,2-5,8,14H2,1H3/t9-,12+/m1/s1 .Physical And Chemical Properties Analysis
This compound has a molecular weight of 248.33 . It is a powder at room temperature . It is stored at a temperature of 4 degrees Celsius .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(5R,6S)-5-amino-6-cyclopropylpiperidin-2-one hydrochloride, trans involves the conversion of a cyclopropyl ketone to a piperidine derivative through a series of reactions. The final step involves the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "Cyclopropyl ethyl ketone", "Ammonium acetate", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Reduction of cyclopropyl ethyl ketone with sodium borohydride to form cyclopropyl ethanol", "Step 2: Oxidation of cyclopropyl ethanol with chromic acid to form cyclopropyl carboxylic acid", "Step 3: Conversion of cyclopropyl carboxylic acid to cyclopropyl amine through reaction with ammonium acetate and thionyl chloride", "Step 4: Cyclization of cyclopropyl amine with ethyl chloroformate to form cyclopropyl carbamate", "Step 5: Reduction of cyclopropyl carbamate with sodium borohydride to form rac-(5R,6S)-5-amino-6-cyclopropylpiperidin-2-one", "Step 6: Addition of hydrochloric acid to form rac-(5R,6S)-5-amino-6-cyclopropylpiperidin-2-one hydrochloride, trans" ] } | |
CAS RN |
2140264-88-4 |
Molecular Formula |
C8H15ClN2O |
Molecular Weight |
190.7 |
Purity |
90 |
Origin of Product |
United States |
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